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Compound of Interest

Compound Name: 3-Bromophenanthrene-9,10-dione

Cat. No.: B181802

For researchers and professionals in the scientific community, the responsible management of
chemical waste is paramount for ensuring both personal safety and environmental protection.
This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3-
Bromophenanthrene-9,10-dione, a halogenated organic compound. Adherence to these
procedures is critical for minimizing risks and complying with regulatory standards.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to handle 3-Bromophenanthrene-
9,10-dione with the appropriate personal protective equipment (PPE). This compound is
classified with several hazards, including being harmful if swallowed and very toxic to aquatic
life with long-lasting effects.

Recommended Personal Protective Equipment (PPE):

¢ Gloves: Chemical-resistant gloves, such as nitrile, are essential.

o Eye Protection: Safety glasses or goggles must be worn.

o Lab Coat: A standard laboratory coat is required to protect from spills.

» Respiratory Protection: Work should be conducted in a well-ventilated area or under a fume
hood to prevent the inhalation of dust.
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Hazard Classification and Summary

Understanding the specific hazards associated with 3-Bromophenanthrene-9,10-dione is the
first step in its safe management. The following table summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed[1]
Skin corrosion/irritation 2 H315: Causes skin irritation[1]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[1]

Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation[1]

Short-term (acute) aquatic 1 H410: Very toxic to aquatic life
hazard with long lasting effects
Long-term (chronic) aquatic 1 H410: Very toxic to aquatic life
hazard with long lasting effects

Step-by-Step Disposal Protocol

The disposal of 3-Bromophenanthrene-9,10-dione must be managed as hazardous chemical
waste. As a brominated organic compound, it is categorized as halogenated organic waste.

o Waste Segregation: It is crucial to segregate halogenated organic waste from all other waste
streams, especially non-halogenated solvents[2]. Mixing different waste types can
complicate disposal processes and increase costs.

o Container Selection: Utilize a designated and clearly labeled waste container for
halogenated organic solids. The container must be in good condition, chemically compatible
with the compound, and equipped with a secure, tight-fitting lid.

e Labeling: The waste container must be prominently labeled as "Hazardous Waste" and
clearly identify the contents by its full chemical name: "3-Bromophenanthrene-9,10-dione."
Avoid using abbreviations or chemical formulas.
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e Collection of Waste:

o Unused Product: If disposing of pure, unused 3-Bromophenanthrene-9,10-dione, it is
preferable to leave it in its original container, ensuring the label is intact and legible.

o Contaminated Materials: Any materials contaminated with the compound, such as filter
paper, weighing boats, or gloves, should be placed in the designated solid halogenated
waste container.

o Solutions: If the compound is dissolved in a solvent, it must be disposed of in the
designated halogenated liquid waste container.

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,
away from incompatible materials, until it is collected by a licensed hazardous waste
disposal service.

o Final Disposal: The final step is the disposal of the container through an approved and
certified waste disposal facility. All waste disposal must be conducted in accordance with
local, state, and federal regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromophenanthrene-9,10-dione.
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Caption: Disposal workflow for 3-Bromophenanthrene-9,10-dione.
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Disclaimer: This guide provides general procedures for the disposal of 3-
Bromophenanthrene-9,10-dione. Researchers must always consult and adhere to their
institution's specific chemical hygiene plan and all local, state, and federal regulations for
hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-Bromophenanthrene-9,10-dione | C14H7BrO2 | CID 10957115 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Navigating the Safe Disposal of 3-Bromophenanthrene-
9,10-dione: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181802#3-bromophenanthrene-9-10-dione-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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